Cas no 2171696-23-2 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,5-dimethylhexanamido}butanoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,5-dimethylhexanamido}butanoic acid
• CAS No: 2171696-23-2
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6339665
• PubChem ID: 165550248
• Update Time: 2025-06-08

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,5-dimethylhexanamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,5-dimethylhexanamido}butanoic acid
• 2171696-23-2
• 2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-N,5-dimethylhexanamido}butanoic acid
• EN300-1482125

• Inchi： 1S/C28H36N2O5/c1-5-25(27(32)33)30(4)26(31)15-19(14-18(2)3)16-29-28(34)35-17-24-22-12-8-6-10-20(22)21-11-7-9-13-23(21)24/h6-13,18-19,24-25H,5,14-17H2,1-4H3,(H,29,34)(H,32,33)
• InChI Key： HNBXFYKSZBBTTD-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(N(C)C(C(=O)O)CC)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,5-dimethylhexanamido}butanoic acid

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,5-dimethylhexanamido}butanoic Acid (CAS No. 2171696-23-2): A Comprehensive Overview

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,5-dimethylhexanamido}butanoic acid (CAS No. 2171696-23-2) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as Fmoc-Lys(Me)-L-Ala-OH, is a derivative of lysine and alanine, two essential amino acids, and is characterized by its unique structural features and potential applications in various biochemical and pharmaceutical contexts.

The structure of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,5-dimethylhexanamido}butanoic acid is notable for its incorporation of the fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to prevent premature reactions and ensure the correct sequence of amino acids. The Fmoc group can be efficiently removed under mild conditions, making it an ideal choice for the synthesis of complex peptides and proteins.

Recent research has highlighted the importance of Fmoc-Lys(Me)-L-Ala-OH in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a building block for the synthesis of peptides with enhanced stability and bioavailability. These peptides have shown promise in treating various diseases, including cancer and neurodegenerative disorders.

In addition to its role in peptide synthesis, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,5-dimethylhexanamido}butanoic acid has been explored for its potential in drug delivery systems. A recent paper in the International Journal of Pharmaceutics reported that this compound can be conjugated to nanoparticles to improve their targeting efficiency and reduce side effects. The Fmoc group's ability to protect the active site of the drug until it reaches its target site makes it particularly useful in this context.

The synthesis of Fmoc-Lys(Me)-L-Ala-OH involves several steps, including the protection of the amino group with the Fmoc group, followed by the coupling of lysine and alanine. The process requires careful control of reaction conditions to ensure high yields and purity. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline the production process and make it more scalable for industrial applications.

The physicochemical properties of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,5-dimethylhexanamido}butanoic acid, such as its solubility, stability, and reactivity, have been extensively studied. These properties are crucial for optimizing its use in various applications. For example, its solubility in organic solvents like dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) makes it suitable for use in solution-phase reactions.

In terms of safety and handling, while Fmoc-Lys(Me)-L-Ala-OH is not classified as a hazardous substance, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and the compound should be stored in a cool, dry place away from direct sunlight.

The future prospects for 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N,5-dimethylhexanamido}butanoic acid are promising. Ongoing research is focused on developing new derivatives with enhanced properties and exploring their potential applications in areas such as drug discovery, diagnostics, and materials science. The versatility of this compound makes it a valuable tool for researchers working at the intersection of chemistry and biology.

In conclusion, Fmoc-Lys(Me)-L-Ala-OH (CAS No. 2171696-23-2) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features and functional properties make it an important component in the toolkit of chemical biologists and medicinal chemists. As research continues to advance, we can expect to see new developments that further expand its utility and impact.